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hydrochloride

CAS No.: 1542268-33-6

Cat. No.: B15050064

Get Quote

Executive Summary
(3R)-3,5-dimethylmorpholine is a critical pharmacophore in medicinal chemistry, widely

employed in kinase inhibitors (e.g., mTOR, PI3K) and CNS-active agents to modulate

lipophilicity and metabolic stability. Its utility is governed by its stereochemical integrity. The

scaffold exists as two diastereomers: the thermodynamically preferred (3R,5S)-cis isomer and

the metastable (3R,5R)-trans isomer.

This guide provides a rigorous analysis of the thermodynamic factors driving salt stability for

this moiety. It establishes a self-validating framework for salt selection, ensuring that the

chosen solid form maintains stereochemical purity and optimal physicochemical properties

during drug development.

Stereochemical Thermodynamics: The Driver of
Stability
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The stability of (3R)-3,5-dimethylmorpholine salts is primarily dictated by the conformational

free energy of the morpholine ring. Unlike planar heterocycles, morpholine adopts a chair

conformation.

Conformational Analysis
The (3R,5S)-cis Isomer: Both methyl groups at positions 3 and 5 can adopt an equatorial

orientation simultaneously. This minimizes 1,3-diaxial interactions, creating a deep

thermodynamic well.

The (3R,5R)-trans Isomer: One methyl group is forced into an axial position while the other

remains equatorial. The axial methyl group introduces significant steric strain (~1.7 kcal/mol

penalty relative to the cis form), making the trans isomer metastable and prone to

epimerization under forcing conditions (e.g., high temperature, strong base, or radical

mechanisms).

The Impact of Salt Formation
Protonation of the morpholine nitrogen (pKa ~9.1) locks the nitrogen inversion but does not

alter the carbon stereocenters. However, the lattice energy of the resulting salt can either

mitigate or exacerbate the stability differences:

Cis-Salts: Tend to pack efficiently due to the "flat" diequatorial conformation, leading to high

melting points (e.g., HCl salt mp ~202-213°C).

Trans-Salts: The axial methyl group disrupts planar packing. To stabilize the trans isomer,

large counter-ions (e.g., fumarate, tosylate) are often required to fill the lattice voids and

maximize van der Waals interactions.
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Click to download full resolution via product page

Figure 1: Conformational landscape of 3,5-dimethylmorpholine. The cis-isomer is the

thermodynamic sink. Salt formation strategies must account for the axial steric penalty in the

trans-isomer.

Salt Selection Logic: A Thermodynamic Approach
Selecting the correct salt is not random; it is a function of

and Lattice Energy (

).

The Rule
For a stable salt species that resists disproportionation (conversion back to free base) in the

solid state or solution, the difference between the pKa of the base and the acid must be

sufficient.

Base pKa: ~9.1 (Secondary amine).

Requirement:

.

Optimal Acids: Hydrochloric (pKa -7), Methanesulfonic (pKa -2), Tartaric (pKa ~3).

Risky Acids: Acetic (pKa 4.76)

(Acceptable but may form weak salts prone to hygroscopicity).

Lattice Energy & Solubility ( )
The thermodynamic stability of the salt relative to the free base and acid is defined by the

solubility product (

).

A lower
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(lower solubility) generally indicates a more stable crystal lattice (higher lattice energy),
assuming solvation effects are constant.

Comparative Stability Table:

Salt Form Stoichiometry
Melting Point (

)

Stability
Assessment

Hydrochloride 1:1 202–213°C

High. Strong ionic

lattice; preferred for

cis isomer.

Tartrate 1:1 or 2:1 160–180°C

Medium. Used for

chiral resolution of

(3R)-isomers.

Fumarate 2:1 140–160°C

Variable. Good for

stabilizing trans

isomer via H-bond

networks.

Free Base N/A Liquid/Low Low. Prone to

oxidation and volatility.

Experimental Protocols: Self-Validating Systems
To empirically determine the thermodynamic stability of a specific (3R)-3,5-dimethylmorpholine

salt, the following protocols must be executed. These are designed to be self-validating—the

data internally confirms the conclusion.

Protocol A: Slurry Equilibration (The "Gold Standard")
This experiment identifies the most stable polymorph or salt form by allowing the system to

reach thermodynamic equilibrium.

Objective: Determine the stable crystal form at a specific temperature (usually 25°C and 50°C).

Methodology:
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Preparation: Prepare a supersaturated solution of the salt in a solvent with moderate

solubility (e.g., Isopropanol or Ethyl Acetate).

Seeding: Add excess solid salt (a mixture of polymorphs or diastereomers if available) to

create a slurry.

Equilibration: Stir the slurry at a constant temperature for 48–72 hours.

Mechanism: Ostwald ripening occurs. The less stable (higher energy/more soluble)

crystals dissolve, and the stable (lower energy/less soluble) crystals grow.

Analysis: Filter the solid and analyze via PXRD (Powder X-Ray Diffraction) and DSC.

Validation: If the PXRD pattern changes over time, a conversion to a more stable form has

occurred. If it remains constant, the starting material is likely the stable form.

Protocol B: Differential Scanning Calorimetry (DSC)
Objective: Quantify the enthalpy of fusion (

) and melting point (

).

Methodology:

Sample: 2–5 mg of dried salt in a crimped aluminum pan.

Ramp: Heat from 30°C to 250°C at 10°C/min under

purge.

Interpretation:

Single sharp endotherm: Indicates a pure, crystalline material.

Burger-Ramberger Rule: If Form A has a higher

and higher
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than Form B, forms are monotropically related (Form A is stable at all temps).

Application: If the cis-HCl salt melts at 213°C and the trans-HCl salt melts at 185°C, the

cis form has a significantly higher lattice stability.
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Figure 2: Salt screening workflow. A logic gate process to filter out thermodynamically unstable

salts early in development.

Case Study: Chiral Resolution via Diastereomeric
Salts
Often, the (3R)-3,5-dimethylmorpholine is synthesized as a mixture of cis and trans.

Thermodynamic control is used to purify the desired isomer.

Scenario: Isolating (3R,5S)-cis from a mixture.

Resolving Agent: D-Tartaric Acid or Dibenzoyl-L-tartaric acid.

Process:

The mixture is treated with 0.5 equivalents of the chiral acid in ethanol.

The (3R,5S)-cis isomer forms a salt with a higher lattice energy (lower solubility) due to its

compact diequatorial shape matching the tartrate lattice.

The (3R,5R)-trans isomer remains in the mother liquor (higher solubility).

Thermodynamic Proof: The "eutectic composition" of the salt shifts towards the stable

diastereomer upon recrystallization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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